Cas no 946237-25-8 (2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946237-25-8
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 6400196
• PubChem ID: 16884101
• Update Time: 2025-06-24

2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• 2-methylpropyl N-(4-{[(2-carbamoylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• VU0628641-1
• isobutyl (4-(2-((2-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• 946237-25-8
• AKOS024488631
• F5011-0378
• 2-methylpropyl N-[4-[2-(2-carbamoylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C17H20N4O4S/c1-10(2)8-25-17(24)21-16-19-11(9-26-16)7-14(22)20-13-6-4-3-5-12(13)15(18)23/h3-6,9-10H,7-8H2,1-2H3,(H2,18,23)(H,20,22)(H,19,21,24)
• InChI Key： KVLNPSVGYYZXNQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC=CC=2C(N)=O)=O)N=C1NC(=O)OCC(C)C

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Introduction to 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946237-25-8)

2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, identified by its CAS number 946237-25-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, positions it as a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate includes several key components that contribute to its unique chemical and biological properties. The presence of a thiazole ring, which is a heterocyclic compound containing sulfur, nitrogen, and carbon atoms, is particularly noteworthy. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this compound, the thiazole ring is further functionalized with a carbamoyl group and a carbamoylmethyl moiety, enhancing its potential pharmacological relevance.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating heterocyclic structures into drug candidates. The thiazole ring in 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate not only contributes to the molecule's stability but also provides a scaffold for interactions with biological targets. This has led to increased interest in thiazole-based compounds as potential therapeutic agents.

The carbamoyl groups in the molecule play a crucial role in modulating its biological activity. Carbamates are known to exhibit various pharmacological effects, including neuroprotective and anti-inflammatory actions. The presence of multiple carbamoyl groups in this compound suggests that it may interact with multiple targets simultaneously, potentially leading to synergistic effects in therapeutic applications.

One of the most intriguing aspects of 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is its potential application in the treatment of neurological disorders. Research has shown that thiazole derivatives can cross the blood-brain barrier and exhibit neuroprotective properties. The structural features of this compound may enable it to interact with neurotransmitter systems and modulate neuronal function. This opens up new avenues for the development of drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential neurological applications, 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate may also have implications in cancer therapy. Thiazole-based compounds have been reported to exhibit antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and survival. The complex structure of this molecule suggests that it could interfere with critical signaling pathways in cancer cells, making it a valuable candidate for further investigation.

The synthesis of 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate presents both challenges and opportunities for chemists. The intricate functionalization around the thiazole ring requires precise synthetic strategies to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules. Techniques such as multi-step organic synthesis and catalytic transformations have enabled researchers to access novel derivatives with enhanced biological activity.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the body processes and eliminates foreign compounds is crucial for determining their therapeutic efficacy and safety profile. Studies on the metabolic pathways involving 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate will provide valuable insights into its potential clinical applications.

In conclusion, 2-methylpropyl N-(4-{(2-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946237-25-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further development in drug discovery. As research continues to uncover new therapeutic applications for thiazole derivatives, compounds like this one are likely to play an increasingly important role in addressing various medical challenges.